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Compound of Interest

Compound Name: 3-(2-Methylphenyl)furan

Cat. No.: B15209064 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 3-(2-Methylphenyl)furan is not publicly

available. The following guidance is based on the known hazards of structurally similar

compounds, such as furan, methylfuran, and general principles of laboratory safety for handling

potentially hazardous chemicals. Researchers must conduct a thorough risk assessment based

on the specific quantities and procedures used in their experiments and consult with their

institution's Environmental Health and Safety (EHS) department.

Operational Plan: Safe Handling Procedures
1. Engineering Controls:

Chemical Fume Hood: All handling of 3-(2-Methylphenyl)furan, including weighing,

transferring, and use in reactions, must be conducted in a certified chemical fume hood to

minimize inhalation exposure.[1][2]

Ventilation: Ensure adequate general laboratory ventilation to prevent the accumulation of

flammable vapors.[2]

Emergency Equipment: An eyewash station and safety shower must be readily accessible in

the immediate work area.[3] Fire extinguishers appropriate for flammable liquids (e.g., CO2,

dry chemical, or alcohol-resistant foam) should be available.[1]

2. Personal Protective Equipment (PPE):
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Eye and Face Protection: Chemical splash goggles that meet ANSI Z.87.1 standards are

mandatory.[4] A face shield should be worn over safety glasses, especially when there is a

risk of splashing or a highly exothermic reaction.[4]

Hand Protection: Nitrile gloves are recommended for incidental contact.[4][5][6] For

prolonged handling or immersion, consult the glove manufacturer's chemical resistance

guide.[4] Always inspect gloves for tears or holes before use and change them immediately if

contaminated.

Body Protection: A flame-retardant lab coat should be worn and kept fully buttoned.[4][7]

Long pants and closed-toe, closed-heel shoes are required.[4] Avoid synthetic clothing

materials like polyester.[4] For larger quantities, a chemical-resistant apron may be

necessary.

Respiratory Protection: If engineering controls are insufficient to maintain exposure below

acceptable limits, a NIOSH-approved respirator with organic vapor cartridges is required.[1]

[8] Respirator use requires a formal respiratory protection program, including fit testing and

medical evaluation.[4]

3. Safe Handling Practices:

Avoid Inhalation, Ingestion, and Skin Contact: Do not breathe vapors or mists.[1][2] Do not

eat, drink, or smoke in the laboratory.[2][7] Wash hands thoroughly after handling.[2][7]

Prevent Fire and Explosion: 3-(2-Methylphenyl)furan is likely a flammable liquid.[1][9] Keep

away from heat, sparks, open flames, and other ignition sources.[1][2][3] Use non-sparking

tools and explosion-proof equipment.[1][3] Ground and bond containers and receiving

equipment to prevent static discharge.[1][2][3]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area designated

for flammable liquids.[1][3][7] Store away from oxidizing agents.[10]

Spill Response: In case of a small spill, absorb the material with an inert absorbent (e.g.,

sand, vermiculite), and place it in a sealed container for disposal.[1] For larger spills,

evacuate the area and contact your institution's EHS department.
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Disposal Plan
Waste Characterization: 3-(2-Methylphenyl)furan waste is considered hazardous due to its

likely flammability and potential toxicity.

Waste Collection: Collect all waste containing 3-(2-Methylphenyl)furan, including

contaminated PPE and absorbent materials, in a designated, properly labeled, and sealed

hazardous waste container.

Disposal: Dispose of the hazardous waste through your institution's EHS-approved waste

disposal program.[1][3][7] Do not dispose of it down the drain or in the regular trash.

Quantitative Data for Related Compounds
Property 2-Methylfuran 3-Methylfuran 3-Phenyl furan

Molecular Formula C5H6O[3] C5H6O C10H8O[7]

Boiling Point
63 - 66 °C @ 760

mmHg[3]
66 °C[9]

232 - 233 °C @ 760

mmHg (estimated)[7]

Flash Point -26 °C / -14.8 °F[3] < 23 °C[9] 93.4 °C (estimated)[7]

Vapor Pressure
142 mmHg @ 20

°C[3]
Not determined

0.092 mmHg @ 25 °C

(estimated)[7]

Specific Gravity 0.910[3] 0.92 g/cm³ @ 20 °C[9] Not determined
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Caption: Workflow for the safe handling of 3-(2-Methylphenyl)furan from preparation to

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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